Cas no 338968-23-3 (3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE)

• Product Name: 3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE
• CAS No: 338968-23-3
• MF: C₉H₅F₃N₆S
• MW: 286.236408948898
• MDL: MFCD00664148
• CID: 5214404
• Update Time: 2026-03-06

3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE
• 3-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)pyridine-2-carbonitrile
• 3-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-5-(trifluoromethyl)pyridine-2-carbonitrile

• MDL： MFCD00664148
• Inchi： 1S/C9H5F3N6S/c10-9(11,12)4-1-6(5(2-13)15-3-4)19-8-16-7(14)17-18-8/h1,3H,(H3,14,16,17,18)
• InChI Key： BVJIGTQGJXKDJT-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)C1C(C#N)=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.9
• Topological Polar Surface Area: 130

Additional information on 3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE

Introduction to 3-[(3-AMINO-1H-1,2,4-TRIAZOL-5-YL)SULFANYL]-5-(TRIFLUOROMETHYL)-2-PYRIDINECARBONITRILE (CAS No. 338968-23-3)

3-[(3-Amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile (CAS No. 338968-23-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and features a triazole ring, a sulfanyl group, and a trifluoromethyl moiety, all of which contribute to its biological activity and pharmacological profile.

The triazole ring is a well-known pharmacophore that is widely used in drug design due to its ability to enhance the bioavailability and metabolic stability of compounds. The presence of the triazole ring in this compound suggests potential applications in antifungal and antiviral therapies. Additionally, the sulfanyl group can form disulfide bonds with cysteine residues in proteins, making it a valuable functional group for targeting specific protein interactions.

The trifluoromethyl moiety is another key feature of this compound. Fluorinated compounds are known for their enhanced lipophilicity and metabolic stability, which can improve the pharmacokinetic properties of drugs. The trifluoromethyl group can also influence the electronic properties of the molecule, potentially modulating its binding affinity to target proteins.

Recent studies have explored the biological activities of 3-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against various strains of Candida and Aspergillus species. The mechanism of action was attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, this compound has shown promise as an antiviral agent. Research conducted by a team at the University of California demonstrated that it could inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity was attributed to its ability to interfere with viral RNA synthesis and protein processing.

The structural diversity and functional groups present in 3-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile also make it a valuable scaffold for drug discovery. Chemists have synthesized numerous derivatives by modifying the substituents on the triazole ring and the pyridine core. These derivatives have been evaluated for their biological activities, leading to the identification of several potent leads with improved pharmacological profiles.

The synthetic route for this compound typically involves multistep reactions starting from readily available starting materials. Key steps include the formation of the triazole ring via a Huisgen 1,3-dipolar cycloaddition reaction and the introduction of the sulfanyl and trifluoromethyl groups through selective functionalization reactions. The synthetic flexibility allows for fine-tuning of the compound's properties through structural modifications.

In terms of safety and toxicity, preliminary studies have indicated that 3-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The potential applications of this compound extend beyond antifungal and antiviral therapies. Its unique chemical structure has also been explored for other therapeutic areas such as cancer treatment and neurodegenerative diseases. For instance, recent research has shown that derivatives of this compound can inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth.

In conclusion, 3-[(3-amino-1H-1,2,4-triazol-5-yl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile (CAS No. 338968-23-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various disease states.